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Compound of Interest

Compound Name: AcLys-PABC-VC-Aur0101

Cat. No.: B11930063 Get Quote

Application Notes and Protocols: AcLys-PABC-
VC-Aur0101
For Research Use Only. Not for use in diagnostic or therapeutic procedures.

Introduction
AcLys-PABC-VC-Aur0101 is a highly potent drug-linker conjugate designed for the

development of Antibody-Drug Conjugates (ADCs). It comprises three key components:

Aur0101: A potent synthetic auristatin analog that inhibits tubulin polymerization, leading to

cell cycle arrest and apoptosis.[1] Auristatins are a class of cytotoxic agents noted for their

high potency, making them suitable as payloads for ADCs.[2]

Valine-Citrulline (VC) Linker: A dipeptide linker that is specifically designed to be cleaved by

lysosomal proteases, such as Cathepsin B, which are abundant within the intracellular

environment of tumor cells.[2][3] This enzymatic cleavage ensures targeted release of the

cytotoxic payload.

p-Aminobenzylcarbamate (PABC) Spacer: A self-immolative spacer that, following the

cleavage of the VC linker, spontaneously releases the unmodified Aur0101 payload.[3]

AcLys (Acetylated Lysine): Provides a point of attachment and can influence the

physicochemical properties of the drug-linker.
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This drug-linker is intended for conjugation to monoclonal antibodies (mAbs) or other targeting

moieties that recognize specific antigens on the surface of cancer cells. Upon binding to the

target antigen, the resulting ADC is internalized, and the Aur0101 payload is released within the

lysosome, exerting its potent cytotoxic effect.[1] This targeted delivery mechanism aims to

maximize efficacy while minimizing systemic toxicity associated with traditional chemotherapy.

Physicochemical and Handling Information
Chemical Properties

Property Value

Molecular Formula C₆₆H₁₀₃N₁₃O₁₃S

Molecular Weight 1318.67 g/mol [4]

Appearance Solid[5]

Purity >97% (typical)[1]

CAS Number 1438851-17-2[1]

Storage and Stability
Proper storage is critical to maintain the integrity of AcLys-PABC-VC-Aur0101.

Condition Recommendation Duration

Solid (Powder)

Store at -20°C. Protect from

light and moisture.[1][5] Store

in a sealed container,

preferably under an inert

atmosphere (e.g., nitrogen).[1]

Up to 3 years

In Solvent
Store at -80°C. Protect from

light.[1]
Up to 6 months

Store at -20°C. Protect from

light.[1]
Up to 1 month
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Note: The product is stable at room temperature for short periods, such as during shipping.[1]

However, long-term storage at room temperature is not recommended.

Solubility
Solvent Concentration

DMSO ~100 mg/mL (~75.83 mM)[1]

For in vivo studies, specific formulations are required. The following are examples and should

be optimized for the specific application.

Formulation Example Preparation Steps

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline

1. Dissolve AcLys-PABC-VC-Aur0101 in DMSO.

2. Add PEG300 and mix thoroughly. 3. Add

Tween-80 and mix. 4. Add saline to the final

volume and mix.[1]

10% DMSO, 90% Corn Oil
1. Dissolve AcLys-PABC-VC-Aur0101 in DMSO.

2. Add corn oil to the final volume and mix.[1]

Hazard Identification and Safety Precautions
Disclaimer: No formal Safety Data Sheet (SDS) for AcLys-PABC-VC-Aur0101 was publicly

available at the time of this document's creation. The following precautions are based on the

known high cytotoxicity of auristatin-class compounds and general principles for handling

highly potent active pharmaceutical ingredients (HPAPIs).[6][7]

Hazard Statement
AcLys-PABC-VC-Aur0101 contains a highly potent cytotoxic payload (Aur0101) that inhibits

microtubule formation.[1] It is presumed to be highly toxic to cells and should be handled with

extreme caution by trained personnel in a controlled laboratory environment. Occupational

exposure may pose a significant health risk.[6]

Personal Protective Equipment (PPE)
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A comprehensive safety program, including the use of appropriate PPE, is mandatory when

handling this compound.[8]

Gloves: Double gloving with nitrile gloves is recommended. Change gloves frequently and

immediately if contaminated.

Lab Coat: A dedicated, disposable lab coat or gown should be worn.

Eye Protection: ANSI-approved safety glasses or chemical splash goggles are required.

Respiratory Protection: When handling the solid powder outside of a certified containment

system (e.g., weighing), a respirator with a particulate filter (e.g., N100 or P100) is essential.

Engineering Controls
All handling of the solid form (e.g., weighing, reconstitution) should be performed in a

certified chemical fume hood, a Class II biological safety cabinet, or a glove box to minimize

inhalation exposure.[6]

Use disposable equipment (e.g., spatulas, weigh boats) whenever possible to avoid cross-

contamination.

First Aid Measures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water and seek immediate medical

attention.

Waste Disposal
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All waste materials, including empty vials, contaminated PPE, and unused solutions, should be

treated as hazardous chemical waste.[9] Dispose of in accordance with local, state, and federal

regulations. Do not dispose of down the drain. Decontamination of work surfaces can be

performed using a solution of bleach or another appropriate deactivating agent, followed by a

water rinse.

Mechanism of Action and Experimental Workflows
Intracellular Cleavage and Payload Release
The targeted delivery and release of Aur0101 is a multi-step process initiated by the binding of

the ADC to its target antigen on the cancer cell surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medchemexpress.com/AcLys-PABC-VC-Aur0101.html
https://www.jstage.jst.go.jp/article/cpb/68/3/68_c19-00853/_html/-char/en
https://pubs.acs.org/doi/10.1021/acs.jmedchem.4c01251
https://www.bioprocessonline.com/doc/how-to-safely-handle-your-antibody-drug-conjugate-0002
https://aacrjournals.org/mct/article/5/6/1474/285425/Potent-cytotoxicity-of-an-auristatin-containing
https://dam.lonza.com/dmm3bwsv3/assetstream.aspx?assetid=13155&mediaformatid=10061&destinationid=10016
https://cleanroomtechnology.com/the-evaluation-and-safe-handling-of-adcs-and-their-toxic-payloads-part-1-118856
https://cleanroomtechnology.com/the-evaluation-and-safe-handling-of-adcs-and-their-toxic-payloads-part-1-118856
https://content.knowledgehub.wiley.com/safety-and-innovation-navigating-the-challenges-of-antibody-drug-conjugates/
https://content.knowledgehub.wiley.com/safety-and-innovation-navigating-the-challenges-of-antibody-drug-conjugates/
https://bitesizebio.com/48975/antibiotic-disposal-lab/
https://www.benchchem.com/product/b11930063#handling-and-safety-precautions-for-aclys-pabc-vc-aur0101
https://www.benchchem.com/product/b11930063#handling-and-safety-precautions-for-aclys-pabc-vc-aur0101
https://www.benchchem.com/product/b11930063#handling-and-safety-precautions-for-aclys-pabc-vc-aur0101
https://www.benchchem.com/product/b11930063#handling-and-safety-precautions-for-aclys-pabc-vc-aur0101
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11930063?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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